Cas no 6219-53-0 (3-(3-nitrophenyl)-1H-1,2,4-triazole)

• Product Name: 3-(3-nitrophenyl)-1H-1,2,4-triazole
• CAS No: 6219-53-0
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• MDL: MFCD10686716
• CID: 3213765
• PubChem ID: 11789983
• Update Time: 2025-04-21

3-(3-nitrophenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-TRIAZOLE, 3-(3-NITROPHENYL)-
• 3-(3-nitrophenyl)-1,2,4-triazole
• 5-(m-nitrophenyl)-1,2,4-triazole
• AKOS005188427
• 3-(3-nitrophenyl)-4h-1,2,4-triazole
• 3-(3-nitrophenyl)-1H-1,2,4-triazole
• EN300-35600
• 6219-53-0
• STXJRVLVLGGYPJ-UHFFFAOYSA-N
• STL433138
• DTXSID401295187
• 5-(3-Nitrophenyl)-1H-1,2,4-triazole
• Z359387362
• SY172952
• G21325
• SCHEMBL20242176
• AKOS016347627
• MFCD23703657
• SCHEMBL4331798
• DTXCID101725717
• GAA21953
• 996-006-4

• MDL： MFCD10686716
• Inchi： 1S/C8H6N4O2/c13-12(14)7-3-1-2-6(4-7)8-9-5-10-11-8/h1-5H,(H,9,10,11)
• InChI Key： STXJRVLVLGGYPJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(C2=NC=NN2)=C1)=O

Computed Properties

• Exact Mass: 190.04907545g/mol
• Monoisotopic Mass: 190.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 424.9±47.0 °C at 760 mmHg
• Flash Point: 210.8±29.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(3-nitrophenyl)-1H-1,2,4-triazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles